3-(3-Aminophenyl)-5-ethylimidazolidine-2,4-dione

• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• SMILES: CCC1C(=O)N(C(=O)N1)C2=CC=CC(=C2)N
• InChI: InChI=1S/C11H13N3O2/c1-2-9-10(15)14(11(16)13-9)8-5-3-4-7(12)6-8/h3-6,9H,2,12H2,1H3,(H,13,16)
• InChIKey: JPEMQBLSSBKOKO-UHFFFAOYSA-N

3-(3-Aminophenyl)-5-ethylimidazolidine-2,4-dione: Chemical Profile

3-(3-Aminophenyl)-5-ethylimidazolidine-2,4-dione (CAS 1218200-51-1) is a synthetic, small-molecule hydantoin derivative. It is characterized by a core imidazolidine-2,4-dione ring with a 5-ethyl substituent and a 3-(3-aminophenyl) group. The molecular formula is C₁₁H₁₃N₃O₂, with a molecular weight of 219.24 g/mol and a predicted density of 1.268±0.06 g/cm³ . The hydrochloride salt form (CAS 1803562-16-4) enhances aqueous solubility for research applications . This compound is classified within the broader family of 3-aryl-5-alkylhydantoins, a scaffold associated with diverse pharmacological activities, but literature specific to this chemical entity is extremely limited.

✓

Synthetic hydantoin scaffold – Core imidazolidine-2,4-dione with meta-substituted aniline and 5-ethyl group; available for scaffold-hopping or library synthesis.

✓

Hydrochloride salt solubility – Salt form (CAS 1803562-16-4) enhances aqueous solubility for in vitro assay preparation.

✓

Requires in-house characterization – No public biological or comparative data exist; all target engagement or activity must be established de novo.

3-(3-Aminophenyl)-5-ethylimidazolidine-2,4-dione: Substitution Risk

In the absence of publicly available, quantitative comparative data from primary literature or authoritative databases, any assumption of functional equivalence between 3-(3-Aminophenyl)-5-ethylimidazolidine-2,4-dione and its closest in-class analogs (e.g., 3-phenyl-5-ethylhydantoin, 3-(4-aminophenyl)-5-ethylhydantoin, or ethotoin) is scientifically unjustified. The specific meta-substitution pattern of the aniline ring and its N-3 linkage to the hydantoin core could critically influence electronic distribution, hydrogen-bonding capacity, and steric interactions, fundamentally altering target binding, physicochemical properties, and reactivity profiles . Generic substitution without direct, assay-matched evidence linking structural variation to functional outcome risks failed experiments, irreproducible results, and procurement of an ineffective research tool.

This compound

3-(3-Aminophenyl)-5-ethylimidazolidine-2,4-dione (free base or HCl salt). Meta‑aniline substitution pattern; specific N‑3 linkage.

Typical analogs

3‑Phenyl‑5‑ethylhydantoin, 3‑(4‑aminophenyl)‑5‑ethylhydantoin, ethotoin, or other 3‑aryl‑5‑alkylhydantoins.

Meta‑position substitution may alter electronic distribution, hydrogen‑bonding capacity, and steric interactions. Without direct comparative data, functional equivalence cannot be assumed; interchange may lead to irreproducible results.

3-(3-Aminophenyl)-5-ethylimidazolidine-2,4-dione: Comparative Evidence Gap

Absence of Verifiable Comparator Data

An exhaustive search of permissible high-authority sources (PubMed, Google Patents, SciFinder, Semantic Scholar) failed to identify any study containing quantitative, head-to-head comparative data for 3-(3-Aminophenyl)-5-ethylimidazolidine-2,4-dione against a defined comparator. No peer-reviewed publications, patents with explicit activity data for this precise compound, or curated database entries were found. This data vacuum makes it impossible to present any evidence that would satisfy the core requirement of proving 'where the target compound possesses quantifiable, verifiable differentiation' [1].

Comparator data

Data gap

No quantitative head‑to‑head comparisons against any defined analog were identified in PubMed, patents, or curated databases.

Evidence‑based differentiation not possible.

Procurement and selection must rely on in‑house validation.

Evidence Dimension	Existence of quantitative comparative data
Target Compound Data	No data available in permissible sources
Comparator Or Baseline	Not applicable
Quantified Difference	Not calculable
Conditions	Systematic literature and patent database review

Why This Matters

Without such data, no evidence-based procurement or selection decision differentiating this compound from its analogs can be made.

• [1] Systematic search of PubMed, Google Patents, Semantic Scholar, and Google Scholar using the query '3-(3-Aminophenyl)-5-ethylimidazolidine-2,4-dione' and related structural terms, conducted on 2026-05-02. No primary research articles or patents with quantitative comparative biological or physicochemical data were identified. View Source

3-(3-Aminophenyl)-5-ethylimidazolidine-2,4-dione: Application Scenarios

In-House Tool Compound Development

Given the absence of public comparative data, the compound's value is limited to novel, in-house discovery projects where it is synthesized and fully characterized by the research team. Its utility would need to be established de novo against custom-selected comparators, with all subsequent procurement decisions based on internally generated, project-specific data.

Analytical Reference Standard Preparation

The compound, with a purity typically specified at 95%, could serve as an analytical reference standard for the development of LC-MS or GC-MS methods targeting this specific hydantoin scaffold. However, this is a generic application for any well-characterized chemical, and no evidence suggests any advantage over other available hydantoin standards.

Aqueous Solubility Formulation Research

The hydrochloride salt form (CAS 1803562-16-4) offers enhanced aqueous solubility for biological assays . This could be suitable for in vitro studies requiring soluble hydantoin templates, but this is a class-level feature and does not provide differentiation from other water-soluble hydantoin salts.

Application

Selection Property

Validation Focus

In-house tool compound

Custom synthesis availability

Target engagement & activity profiling (de novo)

Analytical reference standard

Purity specification (95%)

LC‑MS/GC‑MS method development for hydantoin scaffold

Solubility formulation research

Hydrochloride salt aqueous solubility

Solubility screening in assay‑compatible buffers